Cas no 46828-05-1 (1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester)
1,3-Benzenedicarboxylic acid, 5-isocyanato-, 1,3-dimethyl ester is a specialized chemical intermediate featuring both isocyanate and ester functional groups on a benzene ring. Its bifunctional reactivity makes it valuable for synthesizing polymers, coatings, and adhesives with tailored properties. The isocyanate group enables cross-linking via urethane or urea formation, while the ester groups offer further modification potential through hydrolysis or transesterification. This compound is particularly useful in high-performance polyurethane systems, where it contributes to enhanced thermal stability, mechanical strength, and chemical resistance. Its controlled reactivity and structural versatility make it suitable for advanced material applications in industrial and research settings.

46828-05-1 structure
Product name:1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester
1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester
- dimethyl 5-isocyanatobenzene-1,3-dicarboxylate
- dimethyl 5-isocyanatoisophthalate
- 3,5-bis(methoxycarbonyl)phenyl isocyanate
- 3,5-dicarbomethoxyphenyl isocyanate
- 3,5-dimethoxycarbonyl phenyl isocyanate
- 5-isocyanato-isophthalic acid dimethyl ester
- 5-Isocyanato-isophthalsaeure-dimethylester
- 3,5-BIS(METHOXYCARBONYL)PHENYLISOCYANATE
- Dimethyl 5-isocyanatoisophthalate, 98%
- DTXSID60409297
- FT-0614442
- 46828-05-1
- SCHEMBL4023712
- AKOS015894361
- 1,3-dimethyl 5-isocyanatobenzene-1,3-dicarboxylate
-
- MDL: MFCD00037073
- Inchi: InChI=1S/C11H9NO5/c1-16-10(14)7-3-8(11(15)17-2)5-9(4-7)12-6-13/h3-5H,1-2H3
- InChI Key: JHCYWIFFIHXGAG-UHFFFAOYSA-N
- SMILES: O=C=NC1C=C(C(OC)=O)C=C(C(OC)=O)C=1
Computed Properties
- Exact Mass: 235.04800
- Monoisotopic Mass: 235.04807239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 82Ų
- Surface Charge: 0
- XLogP3: 2.4
Experimental Properties
- Color/Form: Not available
- Density: 1.24
- Melting Point: 106-109 °C (lit.)
- Boiling Point: 350.3°C at 760 mmHg
- Flash Point: 164.1°C
- Refractive Index: 1.533
- PSA: 82.03000
- LogP: 1.22710
- Solubility: Not available
- Sensitiveness: Moisture Sensitive
1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302-H312-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Hazardous Material transportation number:UN 3335
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S22-S26-S36/37/39-S45
-
Hazardous Material Identification:
- Risk Phrases:R20/22; R36/37/38; R42
1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester Customs Data
- HS CODE:2929109000
- Customs Data:
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03663-2g |
3,5-BIS(METHOXYCARBONYL)PHENYLISOCYANATE |
46828-05-1 | 2g |
¥1098.0 | 2021-09-03 | ||
Ambeed | A800853-1g |
3,5-Bis(methoxycarbonyl)phenylisocyanate |
46828-05-1 | 98% | 1g |
$320.0 | 2024-05-29 | |
SHENG KE LU SI SHENG WU JI SHU | sc-234728-2 g |
Dimethyl 5-isocyanatoisophthalate, |
46828-05-1 | 98% | 2g |
¥1,504.00 | 2023-07-10 | |
Ambeed | A800853-5g |
3,5-Bis(methoxycarbonyl)phenylisocyanate |
46828-05-1 | 98% | 5g |
$261.0 | 2025-02-25 | |
Aaron | AR003QAL-500mg |
Dimethyl 5-isocyanatoisophthalate |
46828-05-1 | 98% | 500mg |
$85.00 | 2025-02-17 | |
Aaron | AR003QAL-100mg |
Dimethyl 5-isocyanatoisophthalate |
46828-05-1 | 98% | 100mg |
$34.00 | 2025-02-17 | |
SHENG KE LU SI SHENG WU JI SHU | sc-234728-2g |
Dimethyl 5-isocyanatoisophthalate, |
46828-05-1 | 98% | 2g |
¥1504.00 | 2023-09-05 | |
Aaron | AR003QAL-2.5g |
Dimethyl 5-isocyanatoisophthalate |
46828-05-1 | 98% | 2.5g |
$152.00 | 2025-02-17 |
1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester Related Literature
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Aiping Zhang,Pingang He,Yuzhi Fang Analyst, 2003,128, 260-264
-
Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
-
Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
-
C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
46828-05-1 (1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:46828-05-1)1,3-Benzenedicarboxylicacid, 5-isocyanato-, 1,3-dimethyl ester

Purity:99%
Quantity:5g
Price ($):235.0